Cas no 31234-01-2 (1H-Benzimidazole-6-acetonitrile,2-methyl-)

• Product Name: 1H-Benzimidazole-6-acetonitrile,2-methyl-
• CAS No: 31234-01-2
• MF: C₁₀H₉N₃
• MW: 171.198561429977
• CID: 298554
• PubChem ID: 45078489
• Update Time: 2025-04-19

1H-Benzimidazole-6-acetonitrile,2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-6-acetonitrile,2-methyl-
• 5-Benzimidazoleacetonitrile,2-methyl- (8CI)
• 2-(2-methyl-3H-benzimidazol-5-yl)acetonitrile
• 31234-01-2
• 2-(2-methyl-1H-benzo[d]imidazol-5-yl)acetonitrile

• Inchi： 1S/C10H9N3/c1-7-12-9-3-2-8(4-5-11)6-10(9)13-7/h2-3,6H,4H2,1H3,(H,12,13)
• InChI Key： LJBWPKZQPPMQEM-UHFFFAOYSA-N
• SMILES： N1C(C)=NC2C=CC(CC#N)=CC1=2

Computed Properties

• Exact Mass: 171.07977
• Monoisotopic Mass: 171.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5A^2
• XLogP3: 1.5

Experimental Properties

• PSA: 52.47